[[(4-Methyl-1,3-thiazol-2-yl)amino]-phosphonomethyl]phosphonic acid

• CAS No.: 118054-18-5
• Molecular Formula: C5H10N2O6P2S
• Molecular Weight: 288.16 g/mol
• IUPAC Name: [[(4-methyl-1,3-thiazol-2-yl)amino]-phosphonomethyl]phosphonic acid
• InChI: InChI=1S/C5H10N2O6P2S/c1-3-2-16-4(6-3)7-5(14(8,9)10)15(11,12)13/h2,5H,1H3,(H,6,7)(H2,8,9,10)(H2,11,12,13)
• InChI Key: WPRZJIVPPUKPKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(P(=O)(O)O)P(=O)(O)O

Description

[[(4-Methyl-1,3-thiazol-2-yl)amino]-phosphonomethyl]phosphonic acid is a useful research compound. Its molecular formula is C5H10N2O6P2S and its molecular weight is 288.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.30 g (3.2 mmol) of 1-(4-methylthiazol-2-ylamino)methane-1,1-diphosphonic acid tetraethyl ester are heated in 20 ml of 1N hydrochloric acid at 100° for 20 hours. After cooling, 20 ml of methanol are added. During subsequent stirring, the product separates out in the form of fine white crystals. The filtrate is subsequently washed with methanol and petroleum ether. Yield: 615 mg (67% of the theoretical yield) of 1-(4-methylthiazol-2-ylamino)methane-1,1-diphosphonic acid of m.p. 294° (decomposition).